![molecular formula C24H20N2O2S B2756451 N-(4,5-diphenylthiazol-2-yl)-2-(4-methoxyphenyl)acetamide CAS No. 922474-05-3](/img/structure/B2756451.png)
N-(4,5-diphenylthiazol-2-yl)-2-(4-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4,5-diphenylthiazol-2-yl)-2-(4-methoxyphenyl)acetamide, also known as DPTA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.
Scientific Research Applications
Antitumor Activity
Research on derivatives of N-(4,5-diphenylthiazol-2-yl)-2-(4-methoxyphenyl)acetamide has demonstrated considerable anticancer activity. For instance, compounds bearing different heterocyclic rings synthesized using a 2-(4-aminophenyl)benzothiazole structure showed considerable anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).
Enzyme Inhibitory Activities
Compounds synthesized with the thiazole structure have been evaluated for their inhibition potential against enzymes like bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). One particular study found significant activity, suggesting potential applications in managing conditions related to these enzymes (Virk et al., 2018).
β3-Adrenergic Receptor Agonism
Certain derivatives have been identified as potent and selective agonists for human β3-adrenergic receptors, hinting at potential applications in treating obesity and type 2 diabetes. These compounds exhibited significant hypoglycemic activity in rodent models, suggesting a pathway for therapeutic applications (Maruyama et al., 2012).
Adenosine A3 Receptor Antagonism
Derivatives like 4-(4-methoxyphenyl)-2-aminothiazole and 3-(4-methoxyphenyl)-5-aminothiadiazole have been synthesized and evaluated as selective antagonists for human adenosine A3 receptors. These compounds showed increased binding affinity and selectivity for adenosine A3 receptors, indicating potential for therapeutic applications in conditions mediated by these receptors (Jung et al., 2004).
Microtubule Inhibition in Cancer Cells
A novel synthesized compound, N-acetyl-N-(4-(4-methoxyphenyl-3-(3,4,5-trimethoxyphenyl)isoxazol-5-yl)acetamide (XN05), demonstrated potent antitumor activity by disrupting microtubule assembly, causing cell cycle arrest, and inducing apoptosis in cancer cells (Wu et al., 2009).
Antimicrobial Activities
Thiazole derivatives have shown significant antimicrobial activities, with some compounds exhibiting high anti-bacterial and anti-fungal activities. This suggests their potential as new antimicrobial agents (Saravanan et al., 2010).
properties
IUPAC Name |
N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O2S/c1-28-20-14-12-17(13-15-20)16-21(27)25-24-26-22(18-8-4-2-5-9-18)23(29-24)19-10-6-3-7-11-19/h2-15H,16H2,1H3,(H,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSBNHRRHLRKMMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)NC2=NC(=C(S2)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,5-diphenylthiazol-2-yl)-2-(4-methoxyphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.